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Compound of Interest

Compound Name: TGR5 Receptor Agonist 3

Cat. No.: B12395793 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment

and maintaining regulatory compliance. This document provides essential safety and logistical

information for the proper disposal of TGR5 Receptor Agonist 3, a potent activator of the

Takeda G-protein-coupled receptor 5 (TGR5).

Chemical Identity:

IUPAC Name: 3-(2-Chlorophenyl)-N-(4-chlorophenyl)-N,5-dimethyl-1,2-oxazole-4-

carboxamide

CAS Number: 1197300-24-5

Immediate Safety and Handling Precautions
Before handling TGR5 Receptor Agonist 3, it is crucial to consult the material safety data

sheet (MSDS) provided by the supplier. The following are general safety precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.

Engineering Controls: Handle the compound in a well-ventilated area, preferably within a

certified chemical fume hood, to minimize inhalation exposure.
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Handling: Avoid direct contact with skin, eyes, and clothing. Do not ingest or inhale. Wash

hands thoroughly after handling.

Quantitative Data
The following table summarizes key quantitative data for TGR5 Receptor Agonist 3.

Parameter Value Reference

Molecular Formula C₁₈H₁₄Cl₂N₂O₂ [1]

Molecular Weight 361.2 g/mol [1]

Solubility in DMSO ~50 mg/mL [2]

Solubility in Ethanol ~30 mg/mL [2]

EC₅₀ (cAMP formation in

HEK293 cells)
2.3 pM [1]

IC₅₀ (CYP2C19 inhibition) 316.2 nM [1]

IC₅₀ (CYP3A4 inhibition) 1,259 nM [1]

Disposal Procedures
The disposal of TGR5 Receptor Agonist 3 and its associated waste must be conducted in

accordance with all applicable federal, state, and local regulations. The following is a step-by-

step guide for its proper disposal:

Waste Identification: All materials that have come into contact with TGR5 Receptor Agonist
3, including the pure compound, solutions, contaminated labware (e.g., pipette tips, vials,

gloves), and cleaning materials, should be considered hazardous waste.

Waste Segregation:

Solid Waste: Collect unused or expired solid TGR5 Receptor Agonist 3, as well as

contaminated disposable items, in a designated, clearly labeled, and sealable hazardous

waste container.
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Liquid Waste: Collect solutions containing TGR5 Receptor Agonist 3 in a separate, leak-

proof, and clearly labeled hazardous waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) office.

Container Labeling: All hazardous waste containers must be clearly labeled with the words

"Hazardous Waste," the full chemical name ("3-(2-Chlorophenyl)-N-(4-chlorophenyl)-N,5-

dimethyl-1,2-oxazole-4-carboxamide"), the CAS number ("1197300-24-5"), and the primary

hazard(s).

Storage: Store sealed hazardous waste containers in a designated and secure satellite

accumulation area, away from incompatible materials, until they are collected for disposal.

Disposal: Arrange for the pickup and disposal of the hazardous waste through your

institution's EHS department or a licensed hazardous waste disposal company.

Experimental Protocols
TGR5 Activation Assessment via cAMP Assay in HEK293
Cells
This protocol describes a common method to assess the agonistic activity of TGR5 Receptor
Agonist 3 by measuring the intracellular accumulation of cyclic adenosine monophosphate

(cAMP) in human embryonic kidney (HEK293) cells engineered to express the TGR5 receptor.

Materials:

HEK293 cells stably expressing human TGR5

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

TGR5 Receptor Agonist 3

Forskolin (positive control)
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cAMP assay kit (e.g., HTRF, ELISA)

96-well cell culture plates

Procedure:

Cell Culture: Culture the TGR5-expressing HEK293 cells in DMEM supplemented with 10%

FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

Cell Seeding: Seed the cells into 96-well plates at an appropriate density and allow them to

adhere overnight.

Compound Preparation: Prepare a stock solution of TGR5 Receptor Agonist 3 in DMSO.

Create a serial dilution of the compound in assay buffer to the desired concentrations. Also,

prepare a solution of forskolin as a positive control.

Cell Treatment: Remove the culture medium from the cells and replace it with the different

concentrations of TGR5 Receptor Agonist 3 or forskolin. Include a vehicle control (DMSO).

Incubation: Incubate the plate at 37°C for the time specified in the cAMP assay kit

instructions (typically 30-60 minutes).

cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels using a

suitable cAMP assay kit, following the manufacturer's protocol.

Data Analysis: Plot the cAMP concentration against the logarithm of the agonist

concentration and fit the data to a sigmoidal dose-response curve to determine the EC₅₀

value.

Visualizations
TGR5 Signaling Pathway
The following diagram illustrates the canonical signaling pathway activated by a TGR5 agonist.
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Caption: TGR5 agonist activation of the Gαs-cAMP-PKA signaling cascade.

Experimental Workflow for TGR5 Agonist Disposal
This diagram outlines the procedural steps for the safe disposal of TGR5 Receptor Agonist 3.
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Start: Handling TGR5 Agonist 3

Identify all contaminated materials as
hazardous waste

Segregate into Solid and Liquid
waste streams

Label containers with chemical name,
CAS number, and hazard warnings

Store in a designated satellite
accumulation area

Arrange for pickup by licensed
hazardous waste disposal service

End: Compliant Disposal
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Caption: Workflow for the proper disposal of TGR5 Receptor Agonist 3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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